Cas no 161401-82-7 (Z-VAD-FMK)

Z-VAD-FMK structure
Z-VAD-FMK structure
Product name:Z-VAD-FMK
CAS No:161401-82-7
MF:C21H28FN3O7
MW:453.461329460144
MDL:MFCD03452883
CID:197483
PubChem ID:5497171

Z-VAD-FMK Chemical and Physical Properties

Names and Identifiers

    • L-Alaninamide,N-[(phenylmethoxy)carbonyl]-L-valyl-N-[(1S)-1-(carboxymethyl)-3-fluoro-2-oxopropyl]-
    • (3S)-5-fluoro-3-[[(2S)-2-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]propanoyl]amino]-4-oxopentanoic acid
    • AST1306 tosilate
    • Z-VAD(OH)-FMK
    • Z-VAD-FMK
    • N-[(benzyloxy)carbonyl]-L-valyl-N-[(2S)-1-carboxy-4-fluoro-3-oxobutan-2-yl]-L-alaninamide
    • Z-VAL-ALA-ASP-(OH)-FLUOROMETHYL KETONE
    • Z-VAD-FMK, Free Acid
    • Z-VAD-FMK (Caspase Inhibitor VI)
    • Carbobenzyloxy-Val-Ala-Asp-alpha-fluoromethylketone
    • L-Alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[1-(carboxymethyl)-3-fluoro-2-oxopropyl]-, (S)-
    • L-Alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[(1S)-1-(carboxymethyl)-3-fluoro-2-oxopropyl]- (9ci)
    • MFCD03452883
    • Caspase Inhibitor VI
    • AKOS032945169
    • benzyloxycarbonyl-Val-Ala-Asp-fluoromethyl-ketone
    • benzyloxycarbonyl-Val-Ala-Asp fluoromethylketone
    • Z-Val-Ala-Asp-CH2F
    • Z-Val-Ala-Asp-fluoromethyl-ketone
    • N-benzyloxycarbonyl-Val-Ala-Asp-fluoromethyl-ketone
    • NS00071774
    • N-benzyloxycarbonyl-Val-Ala-Asp-fluoromethylketone
    • NCGC00388311-01
    • Z-VAD
    • N-benzyloxycarbonyl-Val-Ala-Asp-fluoromethyl ketone
    • benzyloxycarbonyl-Val-Ala-Asp-fluoromethylketone
    • MS-28244
    • (5S,8S,11S)-11-(2-Fluoroacetyl)-5-isopropyl-8-methyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazatridecan-13-oicacid
    • DB07744
    • DTXSID20420584
    • N-[(Benzyloxy)carbonyl]-L-valyl-N-[(2S)-1-carboxy-4-fluoro-3-oxo-2-butanyl]-L-alaninamide
    • L-alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[(1S)-1-(carboxymethyl)-3-fluoro-2-oxopropyl]-
    • CCG-269266
    • Z-VAD(OH)-FMK (Caspase Inhibitor VI).cd
    • N-benzyloxycarbonyl-Val-Ala-Asp fluoromethyl ketone
    • HY-16658B
    • benzyloxycarbonyl-Val-Ala-Asp fluoromethyl ketone
    • PD193783
    • Z-Val-Ala-Asp fluoromethylketone
    • AT26054
    • N-benzyloxycarbonyl-Val-Ala-Asp fluoromethylketone
    • Cbz-Val-Ala-Asp-fluoromethyl ketone
    • SCHEMBL17494194
    • 161401-82-7
    • Z-Val-Ala-Asp Fluoromethyl ketone
    • (5S,8S,11S)-11-(2-Fluoroacetyl)-5-isopropyl-8-methyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazatridecan-13-oic acid
    • s8102
    • CS-0015633
    • Z-Val-Ala-Asp-fluoromethyl ketone
    • CHEMBL205821
    • Z-Val-Ala-Asp fluoromethyl ketone, powder, >=90% (TLC)
    • benzyloxycarbonyl-Val-Ala-Asp-fluoromethyl ketone
    • benzyloxycarbonyl-Val-Ala-Asp-CH2F
    • (3S)-3-[(2S)-2-[(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methylbutanamido]propanamido]-5-fluoro-4-oxopentanoic acid
    • N-[(benzyloxy)carbonyl]-l-valyl-N-[(1s)-1-(carboxymethyl)-3-fluoro-2-oxopropyl]-l-alaninamide
    • DB-221497
    • MDL: MFCD03452883
    • Inchi: 1S/C21H28FN3O7/c1-12(2)18(25-21(31)32-11-14-7-5-4-6-8-14)20(30)23-13(3)19(29)24-15(9-17(27)28)16(26)10-22/h4-8,12-13,15,18H,9-11H2,1-3H3,(H,23,30)(H,24,29)(H,25,31)(H,27,28)/t13-,15-,18-/m0/s1
    • InChI Key: SUUHZYLYARUNIA-YEWWUXTCSA-N
    • SMILES: FCC([C@H](CC(=O)O)N([H])C([C@H](C)N([H])C([C@H](C(C)C)N([H])C(=O)OCC1C=CC=CC=1)=O)=O)=O

Computed Properties

  • Exact Mass: 453.19124
  • Monoisotopic Mass: 453.191
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 16
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 151A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.260±0.06 g/cm3(Predicted)
  • Boiling Point: 758.0±60.0 °C(Predicted)
  • Flash Point: 412.2°C
  • Refractive Index: 1.525
  • PSA: 150.9
  • pka: 3.91±0.19(Predicted)

Z-VAD-FMK Security Information

Z-VAD-FMK Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci74620-500ug
Z-VAD(OH)-FMK
161401-82-7 98%
500ug
¥891.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X36535-1mg
Z-VAD-FMK
161401-82-7 98%
1mg
¥506.0 2024-07-16
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7020-2 mg
Z-VAD(OH)-FMK
161401-82-7 99.44%
2mg
¥1280.00 2022-04-26
DC Chemicals
DC8639-250 mg
Z-VAD(OH)-FMK
161401-82-7 >99%
250mg
$3200.0 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7020-1 mg
Z-VAD(OH)-FMK
161401-82-7 99.44%
1mg
¥704.00 2022-04-26
Ambeed
A834991-5mg
(5S,8S,11S)-11-(2-Fluoroacetyl)-5-isopropyl-8-methyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazatridecan-13-oic acid
161401-82-7 98%
5mg
$237.0 2025-02-19
MedChemExpress
HY-16658B-10mM*1mLinDMSO
Z-VAD-FMK
161401-82-7 99.44%
10mM*1mLinDMSO
¥3393 2023-07-25
MedChemExpress
HY-16658B-10mg
Z-VAD-FMK
161401-82-7 99.78%
10mg
¥5270 2024-07-19
Ambeed
A834991-1mg
(5S,8S,11S)-11-(2-Fluoroacetyl)-5-isopropyl-8-methyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazatridecan-13-oic acid
161401-82-7 98%
1mg
$80.0 2025-02-19
MedChemExpress
HY-16658B-5mg
Z-VAD-FMK
161401-82-7 99.78%
5mg
¥3085 2024-07-19

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